Cas no 1235256-58-2 (N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide)

N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide is a sulfonamide-based compound featuring a pyridinylpiperidine scaffold, which enhances its potential as a bioactive molecule. The structure combines a sulfamoylphenylacetamide moiety with a piperidine-methyl linker, offering versatility in interactions with biological targets. Its design suggests potential applications in medicinal chemistry, particularly as an enzyme inhibitor or receptor modulator due to the sulfonamide group's affinity for binding pockets. The pyridinylpiperidine component may contribute to improved solubility and pharmacokinetic properties. This compound is of interest for research in drug discovery, where its structural features could be leveraged for developing novel therapeutic agents with optimized selectivity and efficacy.
N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide structure
1235256-58-2 structure
Product Name:N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide
CAS No:1235256-58-2
MF:C19H24N4O3S
MW:388.483862876892
CID:6360170
PubChem ID:49684413
Update Time:2025-05-23

N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide
    • N-[4-[(1-pyridin-2-ylpiperidin-4-yl)methylsulfamoyl]phenyl]acetamide
    • N-[4-({[1-(pyridin-2-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]acetamide
    • VU0629813-1
    • F5017-1424
    • AKOS024490301
    • 1235256-58-2
    • N-(4-(N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide
    • Inchi: 1S/C19H24N4O3S/c1-15(24)21-16-6-8-18(9-7-16)27(25,26)22(2)17-10-13-23(14-11-17)19-5-3-4-12-20-19/h3-9,12,17H,10-11,13-14H2,1-2H3,(H,21,24)
    • InChI Key: KDWNEMYARXYMGX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(S(N(C2CCN(C3=NC=CC=C3)CC2)C)(=O)=O)C=C1)(=O)C

Computed Properties

  • Exact Mass: 388.15691181g/mol
  • Monoisotopic Mass: 388.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 99.8Ų

N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide Pricemore >>

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Additional information on N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide

Comprehensive Overview of N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 1235256-58-2)

The compound N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide, identified by its CAS No. 1235256-58-2, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a pyridin-2-yl moiety and a piperidin-4-ylmethyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine.

In recent years, the scientific community has shown increased interest in sulfamoyl-containing compounds due to their versatile pharmacological properties. The presence of the sulfamoyl group in N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide suggests potential interactions with enzymes or receptors, making it a candidate for further investigation in therapeutic contexts. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the bioactivity of such molecules.

The structural complexity of N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide also raises questions about its synthetic accessibility and scalability. Chemists often search for efficient synthesis routes for such compounds, as highlighted by frequent queries in academic databases and search engines. Optimizing the synthesis of this molecule could pave the way for its use in high-throughput screening or as a building block for more advanced derivatives.

Another area of interest is the compound's potential role in neuropharmacology. The piperidine and pyridine rings are common motifs in central nervous system (CNS) drugs, prompting researchers to explore whether CAS No. 1235256-58-2 could modulate neurotransmitter systems. This is particularly relevant given the rising global focus on mental health and neurodegenerative diseases, topics frequently searched in conjunction with pharmaceutical research.

From a biochemical perspective, the acetamide moiety in N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide may contribute to its metabolic stability and bioavailability. These properties are critical in drug development, as evidenced by the high volume of searches related to ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Understanding how this compound behaves in biological systems could provide insights into its therapeutic potential.

In summary, N-4-({1-(pyridin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 1235256-58-2) represents a fascinating case study in modern medicinal chemistry. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a compound worthy of further exploration. Whether in the context of drug discovery, neuropharmacology, or synthetic chemistry, this molecule offers numerous avenues for scientific inquiry and potential applications.

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